Cas no 179064-61-0 (1-(2-Fluorophenyl)-4-oxocyclohexanecarbonitrile)

• Product Name: 1-(2-Fluorophenyl)-4-oxocyclohexanecarbonitrile
• CAS No: 179064-61-0
• MF: C₁₃H₁₂FNO
• MW: 217.238886833191
• MDL: MFCD11849774
• CID: 1033772
• PubChem ID: 21834552
• Update Time: 2025-06-26

1-(2-Fluorophenyl)-4-oxocyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorophenyl)-4-oxocyclohexanecarbonitrile
• 1-(2-Fluorophenyl)-4-oxocyclohexane-1-carbonitrile
• 1-(2-Fluoro-phenyl)-4-oxo-cyclohexanecarbonitrile
• 4-CYANO-4-(2-FLUOROPHENYL)CYCLOHEXAN-1-ONE
• 4-CYANO-4-(2-FLUOROPHENYL)CYCLOHEXANONE
• 4-Cyano-4-(2- fluorophenyl)cyclohexan-1-one
• Cyclohexanecarbonitrile, 1-(2-fluorophenyl)-4-oxo-
• DTXSID70618631
• MFCD11849774
• 179064-61-0
• SLIRWSUQYAHPHU-UHFFFAOYSA-N
• J-515222
• AKOS016028544
• SS-3605
• SCHEMBL1557008
• DB-316477

• MDL： MFCD11849774
• Inchi： 1S/C13H12FNO/c14-12-4-2-1-3-11(12)13(9-15)7-5-10(16)6-8-13/h1-4H,5-8H2
• InChI Key： SLIRWSUQYAHPHU-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1(C#N)CCC(CC1)=O

Computed Properties

• Exact Mass: 217.09036
• Monoisotopic Mass: 217.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2-Fluorophenyl)-4-oxocyclohexanecarbonitrile

Professional Introduction to 1-(2-Fluorophenyl)-4-oxocyclohexanecarbonitrile (CAS No. 179064-61-0)

1-(2-Fluorophenyl)-4-oxocyclohexanecarbonitrile, identified by its CAS number 179064-61-0, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of a fluorophenyl group and a cyclohexanecarbonitrile moiety imparts distinct chemical properties that make it a valuable scaffold for medicinal chemists.

The fluorophenyl substituent is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In the context of 1-(2-fluorophenyl)-4-oxocyclohexanecarbonitrile, the fluorine atom at the 2-position of the phenyl ring likely contributes to the compound's overall reactivity and interaction with biological targets. This feature has been extensively studied in recent years, with emerging research highlighting its role in designing more effective and selective drug candidates.

The core structure of 1-(2-fluorophenyl)-4-oxocyclohexanecarbonitrile consists of a cyclohexane ring functionalized with a nitrile group and an ester-like moiety at the 4-position. This configuration creates a versatile platform for further chemical modifications, enabling the synthesis of derivatives with tailored properties. The nitrile group, in particular, is known for its ability to participate in various chemical reactions, including nucleophilic addition and cyclization processes, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing small molecules that modulate neurological pathways. The structural motif of 1-(2-fluorophenyl)-4-oxocyclohexanecarbonitrile bears similarities to several known pharmacophores that exhibit activity against neurological disorders. For instance, compounds containing fluoro-substituted aromatic rings have shown promise in treating conditions such as Alzheimer's disease and Parkinson's disease. The cyclohexane ring provides a rigid scaffold that can mimic natural amino acid structures, potentially enhancing binding interactions with biological targets.

The synthesis of 1-(2-fluorophenyl)-4-oxocyclohexanecarbonitrile involves multi-step organic transformations that highlight the compound's synthetic accessibility. Advanced synthetic methodologies, such as cross-coupling reactions and transition-metal catalysis, have been employed to construct the desired framework efficiently. These techniques not only streamline the synthesis but also allow for precise control over regioselectivity and stereochemistry, which are critical factors in drug development.

Emerging research indicates that derivatives of 1-(2-fluorophenyl)-4-oxocyclohexanecarbonitrile may exhibit potent activity against various biological targets. For example, studies have suggested that modifications at the nitrile or ester positions can lead to compounds with enhanced binding affinity to enzymes or receptors involved in metabolic pathways. Such findings underscore the compound's potential as a lead molecule for further optimization.

The pharmacokinetic properties of 1-(2-fluorophenyl)-4-oxocyclohexanecarbonitrile are also under investigation. Fluoro-substituted compounds are often associated with improved bioavailability and prolonged half-life due to their resistance to metabolic degradation. Understanding these properties is essential for designing drugs that maintain efficacy over extended periods without requiring frequent dosing.

In conclusion, 1-(2-fluorophenyl)-4-oxocyclohexanecarbonitrile (CAS No. 179064-61-0) represents a promising candidate for pharmaceutical development. Its unique structural features, combined with its synthetic tractability, make it an attractive scaffold for designing novel therapeutic agents. Ongoing research continues to explore its potential applications in treating neurological disorders and other diseases, highlighting its significance in modern medicinal chemistry.